H-Gly-Gly-His-OH
H-Gly-Gly-His-OH
Gly-Gly-His (GGH) tripeptide with carboxyl-terminal histidine residue is hydrophilic.
Diglycyl-histidine is a tripeptide complexed with cupric ion designed to mimic specific Cu(II) transport site of ascorbate on albumin molecule; glycylglycylhistamine is An amine derived by enzymatic decarboxylation of histidine.
Diglycyl-histidine is a tripeptide complexed with cupric ion designed to mimic specific Cu(II) transport site of ascorbate on albumin molecule; glycylglycylhistamine is An amine derived by enzymatic decarboxylation of histidine.
Brand Name:
Vulcanchem
CAS No.:
7451-76-5
VCID:
VC0526084
InChI:
InChI=1S/C10H15N5O4/c11-2-8(16)13-4-9(17)15-7(10(18)19)1-6-3-12-5-14-6/h3,5,7H,1-2,4,11H2,(H,12,14)(H,13,16)(H,15,17)(H,18,19)
SMILES:
C1=C(NC=N1)CC(C(=O)O)NC(=O)CNC(=O)CN
Molecular Formula:
C10H15N5O4
Molecular Weight:
269.26 g/mol
H-Gly-Gly-His-OH
CAS No.: 7451-76-5
Cat. No.: VC0526084
Molecular Formula: C10H15N5O4
Molecular Weight: 269.26 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Gly-Gly-His (GGH) tripeptide with carboxyl-terminal histidine residue is hydrophilic. Diglycyl-histidine is a tripeptide complexed with cupric ion designed to mimic specific Cu(II) transport site of ascorbate on albumin molecule; glycylglycylhistamine is An amine derived by enzymatic decarboxylation of histidine. |
|---|---|
| CAS No. | 7451-76-5 |
| Molecular Formula | C10H15N5O4 |
| Molecular Weight | 269.26 g/mol |
| IUPAC Name | 2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-3-(1H-imidazol-5-yl)propanoic acid |
| Standard InChI | InChI=1S/C10H15N5O4/c11-2-8(16)13-4-9(17)15-7(10(18)19)1-6-3-12-5-14-6/h3,5,7H,1-2,4,11H2,(H,12,14)(H,13,16)(H,15,17)(H,18,19) |
| Standard InChI Key | PDAWDNVHMUKWJR-UHFFFAOYSA-N |
| Isomeric SMILES | C1=C(NC=N1)C[C@@H](C(=O)[O-])NC(=O)CNC(=O)C[NH3+] |
| SMILES | C1=C(NC=N1)CC(C(=O)O)NC(=O)CNC(=O)CN |
| Canonical SMILES | C1=C(NC=N1)CC(C(=O)O)NC(=O)CNC(=O)CN |
| Appearance | Solid powder |
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